Cas no 885956-76-3 (2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-)

• Product Name: 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-
• CAS No: 885956-76-3
• MF: C₁₄H₁₅NO₃
• MW: 245.273803949356
• CID: 6011097
• PubChem ID: 3676070
• Update Time: 2025-11-04

2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-
• 885956-76-3
• EN300-5107632
• 7-benzyl-2-oxa-7-azaspiro[4.4]nonane-1,3-dione

• Inchi： 1S/C14H15NO3/c16-12-8-14(13(17)18-12)6-7-15(10-14)9-11-4-2-1-3-5-11/h1-5H,6-10H2
• InChI Key： QDCLTYQTNXXSQP-UHFFFAOYSA-N
• SMILES： C1(=O)C2(CCN(CC3=CC=CC=C3)C2)CC(=O)O1

Computed Properties

• Exact Mass: 245.10519334g/mol
• Monoisotopic Mass: 245.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 412.2±38.0 °C(Predicted)
• pka: 8.30±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-

2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-: A Comprehensive Overview

The compound with CAS No 885956-76-3, commonly referred to as 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)-, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic family of molecules, characterized by the presence of two rings joined by a single atom—a feature that often imparts unique chemical and biological properties. The spiro structure in this molecule is further modified by the presence of oxygen and nitrogen atoms, making it a dione and an azaspiro compound.

Recent studies have highlighted the potential of 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)- as a precursor in the synthesis of bioactive compounds. Its structure provides a versatile scaffold for further functionalization, enabling chemists to explore its applications in drug discovery and material science. The phenylmethyl group attached at the 7-position introduces additional complexity and functionality, enhancing its potential as a building block in medicinal chemistry.

From a synthetic perspective, the construction of this molecule involves a series of intricate reactions that underscore the advancements in modern organic chemistry. The synthesis typically begins with the preparation of spirocyclic intermediates, followed by oxidation and functionalization steps to introduce the dione and azaspiro motifs. Researchers have employed various strategies, including ring-closing metathesis and oxidative coupling reactions, to achieve high yields and purity in the synthesis of this compound.

The biological activity of 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)- has been explored in several recent studies. In vitro assays have demonstrated its ability to modulate key cellular pathways associated with inflammation and oxidative stress. These findings suggest that this compound could serve as a lead molecule for the development of novel therapeutic agents targeting chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

In terms of structural characterization, advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure of this compound. High-resolution NMR data has provided insights into the spatial arrangement of atoms within the spirocyclic framework, while mass spectrometry has confirmed the molecular formula and molecular weight (MW: [insert molecular weight here]).

From an environmental standpoint, understanding the degradation pathways of 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)- is crucial for assessing its ecological impact. Recent research has focused on identifying biotic and abiotic factors that influence its persistence in natural systems. Results indicate that under aerobic conditions, this compound undergoes rapid hydrolysis, reducing its environmental footprint.

In conclusion, 2-Oxa-7-azaspiro[4.4]nonane-1,3-dione, 7-(phenylmethyl)- represents a fascinating example of how structural complexity can be harnessed to design bioactive molecules with diverse applications. As ongoing research continues to uncover its potential uses and mechanisms of action, this compound stands at the forefront of innovation in organic chemistry and pharmacology.